Cas no 1189817-65-9 (4-Bromo-13-chloro-9-oxa-3-thia-14-azatricyclo[8.4.0.02,6]tetradeca-1(10),2(6),4,11,13-pentaene)

4-Bromo-13-chloro-9-oxa-3-thia-14-azatricyclo[8.4.0.02,6]tetradeca-1(10),2(6),4,11,13-pentaene is a complex heterocyclic compound featuring a fused tricyclic structure incorporating oxygen, sulfur, and nitrogen heteroatoms. Its unique molecular architecture, including bromo and chloro substituents, makes it a valuable intermediate in synthetic organic chemistry, particularly for constructing pharmacologically active scaffolds. The presence of multiple reactive sites allows for selective functionalization, enabling applications in medicinal chemistry and materials science. This compound’s rigid framework and electron-rich heterocycles contribute to its utility in designing ligands or catalysts for asymmetric synthesis. Its well-defined structure ensures reproducibility in research applications, supporting advancements in heterocyclic chemistry and drug discovery.
4-Bromo-13-chloro-9-oxa-3-thia-14-azatricyclo[8.4.0.02,6]tetradeca-1(10),2(6),4,11,13-pentaene structure
1189817-65-9 structure
Product Name:4-Bromo-13-chloro-9-oxa-3-thia-14-azatricyclo[8.4.0.02,6]tetradeca-1(10),2(6),4,11,13-pentaene
CAS No:1189817-65-9
MF:C11H7BrClNOS
MW:316.60137963295
CID:4685121
Update Time:2025-10-29

4-Bromo-13-chloro-9-oxa-3-thia-14-azatricyclo[8.4.0.02,6]tetradeca-1(10),2(6),4,11,13-pentaene Chemical and Physical Properties

Names and Identifiers

    • 9-Bromo-2-chloro-6,7-dihydrothieno[2',3':4,5]oxepino[3,2-b]pyridine
    • XVLNMPLPZIKEIH-UHFFFAOYSA-N
    • 2-chloro-6,7-dihydro-9-bromopyrido[3,2-b]thieno[2,3-d]oxepine
    • 4-Bromo-13-chloro-9-oxa-3-thia-14-azatricyclo[8.4.0.02,6]tetradeca-1(10),2(6),4,11,13-pentaene
    • Inchi: 1S/C11H7BrClNOS/c12-8-5-6-3-4-15-7-1-2-9(13)14-10(7)11(6)16-8/h1-2,5H,3-4H2
    • InChI Key: XVLNMPLPZIKEIH-UHFFFAOYSA-N
    • SMILES: BrC1=CC2=C(C3C(=CC=C(N=3)Cl)OCC2)S1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 270
  • Topological Polar Surface Area: 50.4

4-Bromo-13-chloro-9-oxa-3-thia-14-azatricyclo[8.4.0.02,6]tetradeca-1(10),2(6),4,11,13-pentaene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1759744-1g
9-Bromo-2-chloro-6,7-dihydrothieno[2',3':4,5]oxepino[3,2-b]pyridine
1189817-65-9 98%
1g
¥3224.00 2024-08-09

Additional information on 4-Bromo-13-chloro-9-oxa-3-thia-14-azatricyclo[8.4.0.02,6]tetradeca-1(10),2(6),4,11,13-pentaene

Comprehensive Overview of 4-Bromo-13-chloro-9-oxa-3-thia-14-azatricyclo[8.4.0.02,6]tetradeca-1(10),2(6),4,11,13-pentaene (CAS No. 1189817-65-9)

4-Bromo-13-chloro-9-oxa-3-thia-14-azatricyclo[8.4.0.02,6]tetradeca-1(10),2(6),4,11,13-pentaene (CAS No. 1189817-65-9) is a complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and material science. Its unique structural features, including a tricyclic framework incorporating oxygen, sulfur, and nitrogen atoms, make it a valuable intermediate for the synthesis of novel pharmaceuticals and functional materials. Researchers are particularly interested in its potential applications in drug discovery, catalysis, and organic electronics.

The compound's systematic name reflects its intricate molecular architecture, which includes a 14-membered ring system with multiple heteroatoms. The presence of bromine and chlorine substituents enhances its reactivity, enabling diverse chemical transformations. This characteristic has made it a subject of interest in cross-coupling reactions, a hot topic in modern synthetic chemistry. Recent studies have explored its utility in palladium-catalyzed reactions, which are widely used in the pharmaceutical industry for constructing complex molecular scaffolds.

In the context of drug discovery, 4-Bromo-13-chloro-9-oxa-3-thia-14-azatricyclo[8.4.0.02,6]tetradeca-1(10),2(6),4,11,13-pentaene has been investigated as a precursor for kinase inhibitors and GPCR modulators. Kinase inhibitors are a major focus in oncology research, and the compound's ability to interact with key enzymatic targets has sparked interest in its potential therapeutic applications. Additionally, its heterocyclic core is structurally similar to several bioactive molecules, making it a promising candidate for further exploration.

From a material science perspective, the compound's conjugated system and electron-rich heteroatoms suggest potential applications in organic semiconductors and light-emitting diodes (OLEDs). The growing demand for sustainable and energy-efficient technologies has driven research into novel organic materials, and this compound's unique properties position it as a potential contributor to advancements in this field.

The synthesis of 4-Bromo-13-chloro-9-oxa-3-thia-14-azatricyclo[8.4.0.02,6]tetradeca-1(10),2(6),4,11,13-pentaene typically involves multi-step reactions, including cyclization and halogenation processes. Researchers have optimized these methods to improve yield and purity, addressing challenges such as regioselectivity and steric hindrance. Recent advancements in flow chemistry and microwave-assisted synthesis have further enhanced the efficiency of its production, aligning with the industry's push toward greener and more sustainable practices.

In summary, 4-Bromo-13-chloro-9-oxa-3-thia-14-azatricyclo[8.4.0.02,6]tetradeca-1(10),2(6),4,11,13-pentaene (CAS No. 1189817-65-9) represents a versatile and highly functionalized compound with broad applications in pharmaceuticals, catalysis, and advanced materials. Its unique structural attributes and reactivity profile continue to inspire innovative research across multiple scientific disciplines.

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